N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H22ClN3O2/c1-25-16-6-4-5-15(13-16)23-11-9-22(10-12-23)14-19(24)21-18-8-3-2-7-17(18)20/h2-8,13H,9-12,14H2,1H3,(H,21,24)
• InChI Key: RVEPGRJWNQNLCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)CC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is a psychoactive drug that has been used recreationally as an alternative to MDMA or ecstasy. TFMPP has also been studied for its potential therapeutic applications in treating anxiety and depression.

Mechanism of Action

N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide acts as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. It also has affinity for the dopamine D2 receptor. The activation of these receptors leads to the release of neurotransmitters such as serotonin and dopamine, which are involved in regulating mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase locomotor activity and induce hyperthermia. This compound has been reported to cause mild hallucinations and changes in perception in humans.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has advantages as a research tool due to its specific targeting of serotonin and dopamine receptors. However, its psychoactive effects may make it difficult to use in certain experimental settings. Additionally, the potential for abuse and addiction may limit its use in clinical research.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide in treating anxiety, depression, and addiction. The development of more selective and potent compounds that target specific serotonin and dopamine receptors may lead to more effective treatments with fewer side effects. Additionally, the use of this compound as a research tool for studying the role of serotonin and dopamine in regulating mood and behavior may lead to a better understanding of these complex systems.

Synthesis Methods

N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide can be synthesized through a series of chemical reactions involving the condensation of 2-chlorobenzoyl chloride and 3-methoxyphenylpiperazine. The final product is obtained by purification through recrystallization.

Scientific Research Applications

N-(2-chlorophenyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has been studied for its potential therapeutic applications in treating anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been studied for its potential use in treating alcohol addiction.